Cas no 17086-76-9 (Cyasterone)

Cyastrone, a natural EGFR inhibitor, is mainly isolated from Ajuga decumbens Thunb (Labiatae) Conclusion: cyastrone has antiproliferative effects by inducing apoptosis and cell cycle arrest Cyastrone can be used in the related research of anti-human tumor

Cyasterone structure

Product Name:Cyasterone

CAS No:17086-76-9

Molecular Formula:C₂₉H₄₄O₈

Molecular Weight:520.65

MDL:MFCD26960928

CID:50643

PubChem ID:119444

Cyasterone Properties

Names and Identifiers

- Cyasterone
- (22r,24s,25s,28r)-gamma-lacton
- 2-beta,3-beta,14,20,22,28-hexahydroxy-6-oxo-5-beta-stigmast-7-en-26-oicaci
- cyasteron
- 7,(5BETA)-CHOLESTEN-26-CARBOXYLIC ACID-24BETA-(1-HYDROXYETHYL)-2BETA, 3BETA, 14ALPHA,20BETA, 22R-PENTOL-6-ONE GAMMA-LACTONE
- (3S,4S,5R)-4-[(2R,3R)-2,3-Dihydroxy-3-[(2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one
- CYASTERONE(AS)
- Stigmast-7-en-26-oicacid, 2,3,14,20,22,28-hexahydroxy-6-oxo-, g-lactone, (2b,3b,5b,22R,24S,25S,28R)-
- (22R,24S,25S,28R)-2β,3β,14,20,22,28-Hexahydroxy-6-oxo(26-13C)-5β-stigmasta-7-ene-26-oic acid γ-lactone
- (3S,4S,5R)-4-[(2R,3R)-2,3-dihydroxy-3-[(5R,9R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one
- 17086-76-9
- 7,(5BETA)-CHOLESTEN-26-CARBOXYLICACID-24BETA-(1-HYDROXYETHYL)-2BETA,3BETA,14ALPHA,20BETA,22R-PENTOL-6-ONEGAMMA-LACTONE
- (2
- A,22R,24S,25S,28R)-2,3,14,20,22,28-Hexahydroxy-6-oxo-stigmast-7-en-26-oic acid
- A-lactone
- FT-0686590
- A,5
- 4-[2,3-dihydroxy-3-(2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl)butyl]-3,5-dimethyloxolan-2-one
- LS-15270
- B0005-464561
- A,3
- 5-beta-Stigmast-7-en-26-oic acid, 2-beta,3-beta,14,20,22,28-hexahydroxy-6-oxo-, gamma-lactone, (22R,24S,25S,28R)-
- AI3-44890
- SCHEMBL990321
- BDBM50414645
- Cyasterone, >=98% (HPLC)
- Stigmast-7-ene-6,26-dione, 26,28-epoxy-2,3,14,20,22-pentahydroxy-, (2.beta.,3.beta.,5.beta.,22R,24S,25S,28R)-
- VWR78EE33V
- CHEMBL494249
- s9414
- DTXSID60937843
- Stigmast-7-en-26-oic acid, 2,3,14,20,22,28-hexahydroxy-6-oxo-, gamma-lactone (2beta,3beta,5beta,22R,24S,25S,28R)-
- LMST01040153
- CS-0008256
- CHEBI:29012
- C08816
- (22R,24S,25S,28R)-2beta,3beta,14,20,22-pentahydroxy-26,28-epoxy-5beta-stigmast-7-ene-6,26-dione
- Q27104031
- AKOS015896829
- Stigmast-7-en-26-oic acid, 2,3,14,20,22,28-hexahydroxy-6-oxo-, gamma-lactone, (2beta,3beta,5beta,22R,24S,25S,28R)-
- HY-N0211
- 5beta-Stigmast-7-en-26-oic acid, 2beta,3beta,14,20,22,28-hexahydroxy-6-oxo-, gamma-lactone, (22R,24S,25S,28R)-
- CCG-269858
- 5.beta.-Stigmast-7-en-26-oic acid, 2.beta.,3.beta.,14,20,22,28-hexahydroxy-6-oxo-, .gamma.-lactone, (22R,24S,25S,28R)-
- DA-62569
- Stigmast-7-en-26-oic acid, 2,3,14,20,22,28-hexahydroxy-6-oxo-, .gamma.-lactone, (2.beta.,3.beta.,5.beta.,22R,24S,25S,28R)-
- (3S,4S,5R)-4-[(2R,3R)-2,3-dihydroxy-3-[(2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]butyl]-3,5-dimethyloxolan-2-one
- DTXCID601366394
- Cyasteron
- (3S,4S,5R)-4-((2R,3R)-2,3-dihydroxy-3-((2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-17-yl)butyl)-3,5-dimethyloxolan-2-one
- NEFYSBQJYCICOG-YSEUJXISSA-N
- +Expand
- MDL： MFCD26960928
- InChIKey： NEFYSBQJYCICOG-YSEUJXISSA-N
- Inchi： InChI=1S/C29H44O8/c1-14-16(15(2)37-25(14)34)10-24(33)28(5,35)23-7-9-29(36)18-11-20(30)19-12-21(31)22(32)13-26(19,3)17(18)6-8-27(23,29)4/h11,14-17,19,21-24,31-33,35-36H,6-10,12-13H2,1-5H3/t14-,15+,16-,17-,19-,21+,22-,23-,24+,26+,27+,28+,29+/m0/s1
- SMILES： O=C1[C@@H](C)[C@H](C[C@@H](O)[C@@]([C@H]2CCC3(O)C4=CC([C@]5([H])C[C@@H](O)[C@@H](O)C[C@]5(C)[C@@]4([H])CC[C@]23C)=O)(O)C)[C@@H](O)CO1

Computed Properties

Exact Mass: 520.30400
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 520.30361836 g/mol
Heavy Atom Count: 37
Complexity: 1010
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 145Å²
Molecular Weight: 520.7

Experimental Properties

LogP: 1.89060
PSA: 144.52000
Refractive Index: 1.599
Boiling Point: 735.2°C at 760 mmHg
Melting Point: No data available
Flash Point: 239.2±26.4 °C
Color/Form: Powder
Density: 1.31

Cyasterone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AP7N-5mg	Cyasterone	17086-76-9	98%(HPLC)	5mg	$179.00	2024-06-19
A2B Chem LLC	AE98435-1mg	Cyasterone	17086-76-9	97%	1mg	$9.00	2024-04-20
Aaron	AR00APFZ-10mg	Cyasterone	17086-76-9	97%	10mg	$172.00
Ambeed	A192479-1mg	(3S,4S,5R)-4-((2R,3R)-2,3-Dihydroxy-3-((2S,3R,5R,9R,10R,13R,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,6,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)butyl)-5-hydroxy-3-methyltetrahydro-2H-pyran-2-one	17086-76-9	97%	1mg	$11.0	2024-07-21
ChemFaces	CFN98594-20mg	Cyasterone	17086-76-9	>=98%	20mg	$100
ChemScence	CS-0008256-5mg	Cyasterone	17086-76-9	98.70%	5mg	$80.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0432-20mg	Cyasterone	17086-76-9	98%	20mg	$65	2023-09-20
ChromaDex Standards	ASB-00003960-005-5mg	CYASTERONE	17086-76-9	91.7%	5mg	$453.00
DC Chemicals	DCB-019-20 mg	Cyasterone	17086-76-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511483-2g	Cyasterone	17086-76-9	³98%	2g	$1950	2022-10-12

Cyasterone Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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3. Ionic interactions control the modulus and mechanical properties of molecular ionic composite electrolytes†

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4. Isolation and structural elucidation of a new pentaflavonoid from Ochna calodendron

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5. A Pyrone Strategy for the Synthesis of 3-Acyltetramic Acids

J. Chem. Res. (S), 1999, 250-251
6. Cluster phases of 4-cyanoresorcinol derived hockey-stick liquid crystals†

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7. Hot off the press

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8. Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†

T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
9. Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†

S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
10. Transparent, conductive, and SERS-active Au nanofiber films assembled on an amphiphilic peptide template†

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